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Compound of Interest

Compound Name: Cholin acetate

Cat. No.: B085079

Choline Acetate, with the CAS number 14586-35-7, is a quaternary ammonium salt that has
garnered significant interest in various scientific and industrial fields.[1][2][3][4] This guide
provides an in-depth overview of its chemical properties, molecular structure, and its
applications, particularly focusing on its relevance to researchers, scientists, and professionals
in drug development.

Core Properties and Molecular Structure

Choline acetate is comprised of a choline cation and an acetate anion.[5] It is recognized for its
properties as an ionic liquid, often highlighted for its low toxicity and biodegradability, making it
an environmentally friendly alternative in several applications.[5]

Molecular and Physicochemical Properties

The fundamental properties of choline acetate are summarized in the table below, providing a
quick reference for laboratory and research settings.
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Property Value References
CAS Number 14586-35-7 [112][3114]
Molecular Formula C7H17NO3 [1][3]14]
Molecular Weight 163.21 g/mol [11[3114]

2-
IUPAC Name hydroxyethyl(trimethyl)azanium  [6]

;acetate

CC(=0)[O-].C--INVALID-LINK-

SMILES 2][31[6
(0)CCO [21[31[6]
Melting Point 51.00 °C [3]
) >95% to >98% (commercially
Purity ) [11121[7]
available)

Applications in Research and Drug Development

Choline acetate's unique characteristics make it a versatile compound in various research and
development applications. Its role as a bio-derived ionic liquid is particularly notable.

lonic Liquid Applications: As an ionic liquid, choline acetate is used as a green solvent in
organic synthesis and catalysis.[5] It exhibits high ionic conductivity and thermal stability.[5]

Biotechnology and Enzymatic Reactions: It serves as a medium for enzymatic reactions and
biocatalysis.[5] For instance, a mixture of choline acetate and glycerol can form a deep eutectic
solvent that is compatible with lipases for the enzymatic production of biodiesel.

Drug Delivery: In the pharmaceutical sector, choline acetate is explored for its potential in drug
formulation and delivery systems.[5] It can improve the solubility and stability of active
pharmaceutical ingredients.[8] Studies have shown its use as a plasticizer in collagen-PVA
films for sustained drug release, demonstrating antioxidant and antibacterial properties.[8]

Biological Significance: The Role of Choline and
Acetate in Acetylcholine Metabolism
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While choline acetate itself is not a primary signaling molecule in biological systems, its
constituent components, choline and acetate, are central to the critical neurotransmitter
pathway of acetylcholine. Choline is an essential nutrient that serves as a precursor for the
synthesis of acetylcholine.[9] The enzyme choline acetyltransferase (CAT) catalyzes the
reaction between choline and acetyl-coenzyme A to form acetylcholine.[7][9]

Following its release into the synaptic cleft and interaction with its receptors, acetylcholine is
rapidly hydrolyzed by the enzyme acetylcholinesterase (AChE) back into choline and acetate,
which can then be recycled.[9]

Acetylcholine Synthesis and Degradation Pathway

The following diagram illustrates the key steps in the synthesis and degradation of
acetylcholine, highlighting the roles of choline and acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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